Cas no 769-28-8 (4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 769-28-8
• Molecular Formula: C₈H₈N₂O
• Molecular Weight: 148.1619
• MDL: MFCD00006269
• CID: 39846
• PubChem ID: 69856

4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Properties

Names and Identifiers

• 2-Hydroxy-4,6-dimethylnicotinonitrile
• 2-Hydroxy-4,6-dimethylpyridine-3-carbonitrile
• 3-Cyano-4,6-dimethyl-2-hydroxypyridine
• 3-Cyano-2-hydroxy-4,6-dimethylpyridine
• 3-Cyano-4,6-dimethyl-2-pyridone
• 4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 4,6-Dimethyl-2-oxo-2,3-dihydropyridine-3-carbonitrile
• 3-Cyano-4,6-dimethyl-2(1H)-pyridinone
• 3-Pyridinecarbonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo-
• 4,6-Dimethyl-2-hydroxynicotinonitrile
• Nicotinonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo-
• OTS4S2R79E
• 1,2-Dihydro-4,6-dimethyl-2-oxonicot
• 4,6-Dimethyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• 2,4-dimethyl-5-cyano-6-pyridinol
• 70254-47-6
• BB 0254134
• EINECS 212-207-5
• NSC-54161
• SCHEMBL1694465
• SY011616
• NSC52066
• NSC54161
• A9746
• 4,6-Dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile #
• BCP08004
• 4,6-dimethyl-2-oxo-1H-pyridine-3-carbonitrile
• HMS1735N01
• UNII-OTS4S2R79E
• AKOS000306368
• W13738
• 769-28-8
• C2672
• DTXSID3022118
• 3-CYANO-4,6-DIMETHYL-2(1H)-PYRIDONE
• CS-W020078
• 3-cyano-4,6-dimethyl-1H-pyridin-2-one
• 2-Hydroxy-4,6-dimethylpyridine-3-carbonitrile, 98%
• AM20070125
• FT-0617260
• F1973-0001
• 2-hydroxy-4,6-dimethylnicotinonitrile;4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• AKOS000274380
• EN300-14166
• NS00037860
• Q-102025
• 1,2-Dihydro-4,6-dimethyl-2-oxonicotinonitrile
• Z99598988
• MFCD00006269
• Nicotinonitrile,2-dihydro-4,6-dimethyl-2-oxo-
• 3-Pyridinecarbonitrile, 2-hydroxy-4,6-dimethyl-
• 3-Pyridinecarbonitrile,2-dihydro-4,6-dimethyl-2-oxo-
• Q27285844
• CHEBI:194823
• 4,6-Dimethyl-2-hydroxypyridine-3-carbonitrile
• 4,6-Dimethyl-3-cyano-2-pyridone
• 2-hydroxy-4,6-dimethyl-pyridine-3-carbonitrile
• AI3-17235
• F1371-0166
• MFCD00039703
• NSC-52066
• NSC 54161
• PB47393
• 3-cyano-4,6-dimethylpyrid-2-one
• VU0507930-1
• F3045-0006
• 4,6-Dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• NSC 52066
• CS-10694
• AC-907/25005388
• 2P-717
• NSC-829746
• DTXCID902118
• BBL027943
• NSC829746
• DB-228107
• STK397420
• ALBB-003641
• STK397864

• MDL： MFCD00006269
• InChIKey： OCYMJCILWYHKAU-UHFFFAOYSA-N
• Inchi： 1S/C8H8N2O/c1-5-3-6(2)10-8(11)7(5)4-9/h3H,1-2H3,(H,10,11)
• SMILES： O=C1C(C#N)=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])N1[H]
• BRN： 130992

Computed Properties

• Exact Mass: 148.063663g/mol
• Surface Charge: 0
• XLogP3: 0.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 148.063663g/mol
• Monoisotopic Mass: 148.063663g/mol
• Topological Polar Surface Area: 52.9Ų
• Heavy Atom Count: 11
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 0.86338
• PSA: 56.65000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 268.75°C (rough estimate)
• Melting Point: 285-287 °C (lit.)
• Flash Point: 156.8 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1828 (rough estimate)

4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Security Information

• Symbol:
• RTECS：QT3046500
• WGK Germany：3
• Safety Instruction： S26; S37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：3276
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%